Cas no 109489-32-9 (Azabenzopyrene)

Azabenzopyrene structure
Azabenzopyrene structure
Product Name:Azabenzopyrene
CAS No:109489-32-9
MF:C19H11N
MW:253.297344446182
CID:170488
PubChem ID:154881
Update Time:2025-04-19

Azabenzopyrene Chemical and Physical Properties

Names and Identifiers

    • Azabenzopyrene
    • 6-AZABENZO[A]PYRENE
    • SCHEMBL5476371
    • DTXSID601031256
    • 24930-41-4
    • 6-Azabenzo(a)pyrene
    • 109489-32-9
    • CCRIS 5254
    • Inchi: 1S/C19H11N/c1-2-7-16-14(6-1)15-10-8-12-4-3-5-13-9-11-17(20-16)19(15)18(12)13/h1-11H
    • InChI Key: NLJSQHIKRZBLKI-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 253.08923
  • Monoisotopic Mass: 253.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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